Cas no 1721-95-5 (Isoquinoline,1,4-dimethyl-)

• Product Name: Isoquinoline,1,4-dimethyl-
• CAS No: 1721-95-5
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 213031
• PubChem ID: 321436
• Update Time: 2025-04-19

Isoquinoline,1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,4-dimethyl-
• 1,4-dimethylisoquinoline
• SCHEMBL639134
• NSC272276
• 1721-95-5
• DTXSID90313550
• NSC-272276
• AM20050876
• AKOS006371970
• 1,4-dimethyl-isoquinoline
• NSC 272276

• Inchi： 1S/C11H11N/c1-8-7-12-9(2)11-6-4-3-5-10(8)11/h3-7H,1-2H3
• InChI Key： VDVQWFVNDPGUOH-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=CC=CC=2C=1C

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 278.4°Cat760mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.61
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives